Cas no 1360158-40-2 (Ethanaminium, 2-[2-[2-[(2-iodoacetyl)oxy]ethoxy]ethoxy]-N,N,N-trimethyl-, iodide (1:1))

• Product Name: Ethanaminium, 2-[2-[2-[(2-iodoacetyl)oxy]ethoxy]ethoxy]-N,N,N-trimethyl-, iodide (1:1)
• CAS No: 1360158-40-2
• MF: C₁₁H₂₃I₂NO₄
• MW: 487.113568544388
• CID: 5981323
• PubChem ID: 155895611
• Update Time: 2026-03-11

Ethanaminium, 2-[2-[2-[(2-iodoacetyl)oxy]ethoxy]ethoxy]-N,N,N-trimethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanaminium, 2-[2-[2-[(2-iodoacetyl)oxy]ethoxy]ethoxy]-N,N,N-trimethyl-, iodide (1:1)
• 2-[2-[2-(2-iodoacetyl)oxyethoxy]ethoxy]ethyl-trimethyl-ammonium
• 2-[2-[2-(2-IODOACETYL)OXYETHOXY]ETHOXY]ETHYL-TRIMETHYL-AMMONIUM IODIDE
• F89309
• 2-(2-(2-(2-Iodoacetoxy)ethoxy)ethoxy)-N,N,N-trimethylethan-1-aminium iodide
• starbld0048635
• 1360158-40-2

• Inchi： 1S/C11H23INO4.HI/c1-13(2,3)4-5-15-6-7-16-8-9-17-11(14)10-12;/h4-10H2,1-3H3;1H/q+1;/p-1
• InChI Key： BWTHBUAJMGTDEW-UHFFFAOYSA-M
• SMILES： C(C[N+](C)(C)C)OCCOCCOC(=O)CI.[I-]

Computed Properties

• Exact Mass: 486.97165g/mol
• Monoisotopic Mass: 486.97165g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 206
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Additional information on Ethanaminium, 2-[2-[2-[(2-iodoacetyl)oxy]ethoxy]ethoxy]-N,N,N-trimethyl-, iodide (1:1)

Comprehensive Overview of Ethanaminium, 2-[2-[2-[(2-iodoacetyl)oxy]ethoxy]ethoxy]-N,N,N-trimethyl-, iodide (1:1) (CAS No. 1360158-40-2)

Ethanaminium, 2-[2-[2-[(2-iodoacetyl)oxy]ethoxy]ethoxy]-N,N,N-trimethyl-, iodide (1:1) (CAS No. 1360158-40-2) is a specialized quaternary ammonium compound with a unique molecular structure. This compound has garnered significant attention in recent years due to its potential applications in biochemical research, pharmaceutical development, and material science. The presence of both iodoacetyl and polyethylene glycol (PEG) moieties in its structure makes it a versatile reagent for conjugation reactions, particularly in protein labeling and drug delivery systems.

The compound's CAS No. 1360158-40-2 is often searched in scientific databases, reflecting its growing relevance in interdisciplinary research. Researchers are particularly interested in its ability to form stable covalent bonds with thiol groups, a property leveraged in bioconjugation and surface modification techniques. Its water-soluble nature, attributed to the PEG chain, further enhances its utility in aqueous environments, making it a preferred choice for biocompatible applications.

In the context of drug delivery, Ethanaminium, 2-[2-[2-[(2-iodoacetyl)oxy]ethoxy]ethoxy]-N,N,N-trimethyl-, iodide (1:1) is explored for its potential to improve the pharmacokinetics of therapeutic agents. The PEGylation process, which involves attaching PEG chains to molecules, is a hot topic in biotechnology, and this compound's structure aligns well with such applications. Its iodoacetyl group allows for site-specific modifications, a feature highly sought after in targeted therapy development.

Another area of interest is its role in nanotechnology. The compound's ability to functionalize nanoparticles has been investigated for imaging and diagnostic purposes. For instance, its use in fluorescence labeling and MRI contrast agents has been documented, highlighting its versatility. The long-tail keyword "PEGylated iodoacetyl reagents for bioconjugation" is frequently searched, underscoring the compound's niche yet critical role in advanced research.

From a synthetic chemistry perspective, the compound's stability and reactivity are key attributes. The quaternary ammonium group ensures solubility in polar solvents, while the iodoacetyl moiety provides a handle for selective reactions. This dual functionality is rare and positions the compound as a valuable tool for crosslinking and ligand attachment in complex molecular systems.

Environmental and safety considerations are also part of the discourse around CAS No. 1360158-40-2. While the compound is not classified as hazardous, proper handling protocols are recommended due to its reactive functional groups. Researchers often search for "safe handling of iodoacetyl compounds," reflecting the community's commitment to laboratory safety and best practices.

In summary, Ethanaminium, 2-[2-[2-[(2-iodoacetyl)oxy]ethoxy]ethoxy]-N,N,N-trimethyl-, iodide (1:1) (CAS No. 1360158-40-2) is a multifaceted compound with broad applications in biochemistry, pharmaceuticals, and nanotechnology. Its unique structure and reactivity profile make it a subject of ongoing research, particularly in areas like drug delivery, bioconjugation, and diagnostic imaging. As scientific inquiries into its potential continue, this compound is poised to remain a key player in innovative research and development.